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Compound of Interest

Compound Name: 3-Formylphenylboronic acid

Cat. No.: B051456 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents like 3-Formylphenylboronic acid are paramount to ensuring laboratory

safety and environmental protection. This guide provides detailed, step-by-step procedures for

the proper disposal of 3-Formylphenylboronic acid, aligning with established safety

protocols.

Immediate Safety and Handling Precautions
Before handling 3-Formylphenylboronic acid, it is crucial to be aware of its potential hazards.

This compound is classified as causing severe skin burns and eye damage (H314), skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times. This

includes chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[2][3][4] All

handling should be conducted in a well-ventilated area or a chemical fume hood.[2][3][4][5]

Quantitative Data and Physical Properties
Understanding the physical and chemical properties of 3-Formylphenylboronic acid is

essential for its safe management.
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Property Value Source

Molecular Formula C7H7BO3 [3][6]

Molecular Weight 149.94 g/mol [1][4]

Appearance
Off-white to beige or light

orange powder/crystals
[3][6]

Melting Point 182-186 °C [5][6]

Storage Temperature
2-8 °C, under an inert

atmosphere
[4][7]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 3-Formylphenylboronic acid and its

contaminated containers involves treating it as hazardous waste. It is critical to adhere to local,

regional, and national regulations.[8]

Waste Collection:

Collect waste 3-Formylphenylboronic acid, whether surplus or non-recyclable, in its

original container or a suitable, clearly labeled, and tightly closed hazardous waste

container.[4][5]

Do not mix with other waste streams to avoid unforeseen chemical reactions.

Handling Spills:

In case of a spill, avoid generating dust.[2][3][5]

Carefully sweep or vacuum the spilled solid material and place it into a suitable container

for disposal.[2][3][9]

Ensure the cleanup area is well-ventilated.[4][5]

Contaminated Materials:
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Any materials, such as gloves, paper towels, or weighing boats, that come into contact

with 3-Formylphenylboronic acid should be considered contaminated.

Dispose of these contaminated items in the same manner as the chemical itself.[5]

Contaminated packaging should be disposed of as unused product.[5]

Professional Disposal Service:

The primary and mandatory step for final disposal is to contact a licensed professional

waste disposal company.[2][3][4][5] This ensures that the chemical is managed and

disposed of in compliance with all environmental regulations.

One specified method of disposal is to burn the material in a chemical incinerator

equipped with an afterburner and scrubber.[5]

Environmental Precautions:

Under no circumstances should 3-Formylphenylboronic acid or its containers be

disposed of in regular trash or poured down the drain.[4][5] It is imperative to prevent the

product from entering waterways or the soil.[10]

Visualizing the Disposal Workflow
The following diagrams illustrate the procedural workflow and decision-making process for the

safe disposal of 3-Formylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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